Cas no 13150-72-6 (1-methanesulfinyl-3-methoxybenzene)

• Product Name: 1-methanesulfinyl-3-methoxybenzene
• CAS No: 13150-72-6
• Molecular Formula: C₈H₁₀O₂S
• Molecular Weight: 170.2288
• CID: 1228045
• PubChem ID: 13479555

1-methanesulfinyl-3-methoxybenzene Properties

Names and Identifiers

• Benzene, 1-methoxy-3-(methylsulfinyl)-
• 1-methanesulfinyl-3-methoxybenzene
• 1-methoxy-3-methylsulfinylbenzene
• 13150-72-6
• SCHEMBL2577656
• 1-methoxy-3-(methylsulfinyl)benzene
• EN300-1587896

• MDL： MFCD18785704
• InChIKey： VTOBHSCIWASWJP-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O2S/c1-10-7-4-3-5-8(6-7)11(2)9/h3-6H,1-2H3
• SMILES： COC1=CC(=CC=C1)S(=O)C

Computed Properties

• Exact Mass: 170.0402
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.04015073g/mol
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides